Cas no 1204213-42-2 ((E)-4-Chloro-3-(1,2-dibromodec-1-en-1-yl)-6-methylcinnoline)

• Product Name: (E)-4-Chloro-3-(1,2-dibromodec-1-en-1-yl)-6-methylcinnoline
• CAS No: 1204213-42-2
• MF: C₁₉H₂₃Br₂ClN₂
• MW: 474.66032242775
• CID: 3167337
• PubChem ID: 84819653
• Update Time: 2025-06-13

(E)-4-Chloro-3-(1,2-dibromodec-1-en-1-yl)-6-methylcinnoline Chemical and Physical Properties

Names and Identifiers

• (E)-4-Chloro-3-(1,2-dibromodec-1-en-1-yl)-6-methylcinnoline
• 1204213-42-2

• Inchi： 1S/C19H23Br2ClN2/c1-3-4-5-6-7-8-9-15(20)17(21)19-18(22)14-12-13(2)10-11-16(14)23-24-19/h10-12H,3-9H2,1-2H3/b17-15+
• InChI Key： RQCOTINAPMHLDU-BMRADRMJSA-N
• SMILES： Br/C(=C(\C1=C(C2C=C(C)C=CC=2N=N1)Cl)/Br)/CCCCCCCC

Computed Properties

• Exact Mass: 473.98960Da
• Monoisotopic Mass: 471.99165Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 25.8Ų

(E)-4-Chloro-3-(1,2-dibromodec-1-en-1-yl)-6-methylcinnoline Security Information

• Storage Condition：(BD282210)

Additional information on (E)-4-Chloro-3-(1,2-dibromodec-1-en-1-yl)-6-methylcinnoline

Comprehensive Analysis of (E)-4-Chloro-3-(1,2-dibromodec-1-en-1-yl)-6-methylcinnoline (CAS No. 1204213-42-2)

The compound (E)-4-Chloro-3-(1,2-dibromodec-1-en-1-yl)-6-methylcinnoline (CAS No. 1204213-42-2) is a highly specialized organic molecule that has garnered significant attention in the field of synthetic chemistry and material science. Its unique structural features, including the cinnoline core and the dibromodecene side chain, make it a valuable intermediate for various applications. Researchers are particularly interested in its potential use in the development of advanced pharmaceutical intermediates and functional materials.

One of the most intriguing aspects of this compound is its E-configuration, which plays a critical role in its chemical reactivity and biological activity. The presence of both chloro and bromo substituents enhances its versatility in cross-coupling reactions, a topic that has become a hot research area due to the growing demand for sustainable synthesis methods. Recent studies have explored its utility in palladium-catalyzed reactions, which are widely used in the production of complex organic molecules.

In the context of current trends, the search for eco-friendly synthetic routes has led to increased interest in compounds like (E)-4-Chloro-3-(1,2-dibromodec-1-en-1-yl)-6-methylcinnoline. Many researchers are investigating its potential as a building block for green chemistry applications, aligning with the global push toward reducing environmental impact. Additionally, its structural similarity to known bioactive molecules has sparked curiosity about its possible pharmacological properties, though further studies are needed to confirm any therapeutic potential.

The compound's CAS No. 1204213-42-2 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Users often inquire about its synthesis protocols, physical properties, and safety data, highlighting the need for comprehensive and accessible information. Its long-chain alkyl group and halogenated features also make it a subject of interest in the development of liquid crystals and organic semiconductors, which are critical components in next-generation electronic devices.

From a technical standpoint, the cinnoline moiety in this compound is known for its electron-deficient nature, which can be leveraged in the design of organic light-emitting diodes (OLEDs) and other optoelectronic materials. The integration of such advanced functionalities into everyday technology is a key focus area for researchers, making (E)-4-Chloro-3-(1,2-dibromodec-1-en-1-yl)-6-methylcinnoline a compound of significant interest.

In summary, (E)-4-Chloro-3-(1,2-dibromodec-1-en-1-yl)-6-methylcinnoline represents a fascinating intersection of synthetic chemistry, materials science, and potential biomedical applications. Its unique structure and reactivity profile position it as a valuable tool for researchers exploring innovative chemical solutions to contemporary challenges. As the scientific community continues to uncover its full potential, this compound is likely to remain a topic of active investigation and discussion.